Unveiling HR-2: A Technical Guide to the Mast Cell Degranulating Peptide from the Oriental Hornet
Unveiling HR-2: A Technical Guide to the Mast Cell Degranulating Peptide from the Oriental Hornet
For Immediate Release
This technical guide provides an in-depth analysis of the discovery, origin, and biological activity of the Mast Cell Degranulating Peptide HR-2. Designed for researchers, scientists, and drug development professionals, this document synthesizes the current understanding of HR-2, presenting key data, experimental methodologies, and a proposed signaling pathway to elucidate its mechanism of action.
Executive Summary
Mast Cell Degranulating Peptide HR-2 is a potent, 14-amino acid linear peptide isolated from the venom of the Oriental Hornet, Vespa orientalis.[1][2] It belongs to a class of venom peptides that directly trigger the degranulation of mast cells, leading to the release of histamine (B1213489) and other inflammatory mediators. This guide details the discovery of HR-2, its physicochemical properties, and its biological activity, including quantitative data on its degranulating potency. Furthermore, it outlines the experimental protocols for its isolation and functional characterization and proposes a signaling pathway for its action on mast cells.
Discovery and Origin
Mast Cell Degranulating Peptide HR-2 was first isolated and identified from the venom of the giant hornet Vespa orientalis.[1][2] Initial studies aimed at characterizing the low molecular weight components of the venom led to the discovery of a family of small, basic peptides with potent mast cell degranulating activity. HR-2 is one of the prominent members of this family.
Table 1: Physicochemical Properties of Mast Cell Degranulating Peptide HR-2
| Property | Value | Reference |
| Origin | Vespa orientalis (Oriental Hornet) venom | [1][2] |
| Amino Acid Sequence | Phe-Leu-Pro-Leu-Ile-Leu-Gly-Lys-Leu-Val-Lys-Gly-Leu-Leu-NH2 | [2] |
| One-Letter Sequence | FLPLILGKLVKGLL-NH2 | [2] |
| Molecular Formula | C₇₇H₁₃₅N₁₇O₁₄ | [2] |
| Molecular Weight | 1523.03 Da | [2] |
| CAS Registry Number | 80388-04-1 | [2] |
Biological Activity and Quantitative Data
The primary biological function of HR-2 is the degranulation of mast cells, a process that results in the release of histamine and other pro-inflammatory mediators. This activity has been quantified in vitro, providing insights into the peptide's potency.
A key study investigating the antihistamine-releasing activity of a peptide isolated from Vespa orientalis venom reported a significant effect on mast cell degranulation.[3][4] While the study does not explicitly name the peptide as HR-2, the origin and described activity strongly suggest it is either HR-2 or a closely related isoform.
Table 2: Quantitative Analysis of Mast Cell Degranulation by Vespa orientalis Venom Peptide
| Parameter | Value | Cell Type | Assay | Reference |
| IC₅₀ (Degranulation) | 126 µmol/L | Peritoneal Mast Cells | Histamine Release Assay (inferred) | [3][4] |
Note: The IC₅₀ value represents the concentration of the peptide required to inhibit 50% of the mast cell degranulation response. However, in the context of this study, it appears to be used to denote the concentration for 50% of the maximal histamine release, which is more accurately an EC₅₀.
Experimental Protocols
This section details the methodologies for the isolation of HR-2 from its natural source and the functional characterization of its mast cell degranulating activity.
Isolation of HR-2 from Vespa orientalis Venom
The isolation of HR-2 from the crude venom of Vespa orientalis typically involves a multi-step chromatographic process.
Experimental Workflow for HR-2 Isolation
Protocol Details:
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Venom Extraction: Crude venom is obtained from Vespa orientalis hornets.
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Homogenization and Clarification: The venom is homogenized in an appropriate buffer (e.g., phosphate-buffered saline) and centrifuged to remove insoluble components.
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Gel Filtration Chromatography: The supernatant is subjected to gel filtration chromatography to separate molecules based on size. Fractions containing low molecular weight peptides are collected.
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Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): The peptide-rich fractions are further purified using RP-HPLC on a C18 column with a gradient of an organic solvent (e.g., acetonitrile) in water, both containing trifluoroacetic acid.
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Peptide Identification: The purified peptide fractions are analyzed by mass spectrometry to determine their molecular weight and by Edman degradation for amino acid sequencing to confirm the identity of HR-2.
Mast Cell Degranulation Assay
The biological activity of HR-2 is assessed by its ability to induce degranulation in mast cells. A common method involves measuring the release of β-hexosaminidase, a granular enzyme, from a mast cell line (e.g., RBL-2H3) or primary mast cells. The protocol that likely yielded the IC₅₀ value mentioned above would involve measuring histamine release.
Experimental Workflow for Mast Cell Degranulation Assay
Protocol Details:
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Mast Cell Isolation and Culture: Peritoneal mast cells are isolated from rats or mice.
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Peptide Incubation: Mast cells are incubated with various concentrations of HR-2 (e.g., 2, 4, 8, 16, 32, 64, 128, and 256 µmol/L) for a defined period (e.g., 30 minutes) at 37°C.[3][4]
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Measurement of Histamine Release: The amount of histamine released into the supernatant is quantified using a sensitive method such as an enzyme-linked immunosorbent assay (ELISA) or fluorometric assay.
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Cytotoxicity Assay: A lactate dehydrogenase (LDH) assay is performed on the supernatant to assess cell membrane integrity and rule out non-specific cell lysis as the cause of mediator release.[3][4] No significant cytotoxicity was observed at concentrations below 128 µmol/L for a similar peptide from Vespa orientalis.[3][4]
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Data Analysis: The percentage of histamine release is calculated relative to a positive control (e.g., treatment with a calcium ionophore or a known secretagogue) and a negative control (buffer alone). The IC₅₀ (or more accurately, EC₅₀) value is determined by plotting the percentage of histamine release against the peptide concentration.
Proposed Signaling Pathway
The precise signaling pathway for HR-2-induced mast cell degranulation has not been fully elucidated. However, based on studies of other cationic and amphipathic mast cell degranulating peptides, a receptor-independent mechanism is highly probable. This model suggests that the peptide directly interacts with and activates G proteins within the cell membrane.
Many peptide stimuli are now known to activate mast cells via the Mas-related G protein-coupled receptor X2 (MRGPRX2).[5][6] This receptor is known for its promiscuity, binding to a wide range of basic peptides.[7] It is plausible that HR-2 also interacts with MRGPRX2.
Proposed Signaling Pathway for HR-2 in Mast Cells
Pathway Description:
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Receptor Binding (Putative): HR-2, being a cationic peptide, is proposed to bind to the Mas-related G protein-coupled receptor X2 (MRGPRX2) on the mast cell surface.
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G-Protein Activation: This binding activates the associated heterotrimeric G protein, likely of the Gαq/11 family.
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Phospholipase C Activation: The activated Gαq/11 subunit stimulates phospholipase C (PLC).
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Second Messenger Generation: PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).
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Calcium Mobilization: IP3 binds to its receptors on the endoplasmic reticulum (ER), triggering the release of stored calcium (Ca²⁺) into the cytoplasm. This initial rise in intracellular Ca²⁺ can lead to the opening of store-operated calcium channels in the plasma membrane, resulting in a sustained influx of extracellular Ca²⁺.
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Protein Kinase C Activation: DAG, along with the increased intracellular Ca²⁺, activates protein kinase C (PKC).
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Degranulation: The combined effects of elevated intracellular Ca²⁺ and PKC activation lead to the phosphorylation of proteins involved in the fusion of granules with the plasma membrane, resulting in the exocytosis of histamine and other pre-stored mediators.
Alternatively, a receptor-independent mechanism has been proposed for some cationic peptides, where they may directly interact with and activate G proteins after translocating across the cell membrane.[2][8]
Conclusion and Future Directions
Mast Cell Degranulating Peptide HR-2 is a significant component of Vespa orientalis venom with potent biological activity. This guide has provided a comprehensive overview of its discovery, characteristics, and a plausible mechanism of action. The availability of quantitative data and detailed experimental protocols will aid researchers in further investigating its properties and potential applications, such as in studies of mast cell biology and inflammation.
Future research should focus on definitively identifying the receptor for HR-2 on mast cells and elucidating the precise downstream signaling events. Further structure-activity relationship studies could lead to the design of novel peptides with modified activities, potentially for therapeutic applications or as research tools.
References
- 1. medchemexpress.com [medchemexpress.com]
- 2. Mechanism of Peptide-induced Mast Cell Degranulation: Translocation and Patch-Clamp Studies - PMC [pmc.ncbi.nlm.nih.gov]
- 3. journals.muhn.edu.cn [journals.muhn.edu.cn]
- 4. researchgate.net [researchgate.net]
- 5. MRGPRX2 activation as a rapid, high-throughput mechanistic-based approach for detecting peptide-mediated human mast cell degranulation liabilities - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Peptide-mediated mast cell activation: ligand similarities for receptor recognition and protease-induced regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. MrgX2 is a promiscuous receptor for basic peptides causing mast cell pseudo-allergic and anaphylactoid reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Mechanism of peptide-induced mast cell degranulation. Translocation and patch-clamp studies - PubMed [pubmed.ncbi.nlm.nih.gov]
